5-oxo-5-{2-[(5-propyl-3-thienyl)carbonyl]hydrazino}pentanoic acid

• IUPAC Name: 5-oxo-5-[2-(5-propylthiophene-3-carbonyl)hydrazinyl]pentanoic acid
• InChI: InChI=1S/C13H18N2O4S/c1-2-4-10-7-9(8-20-10)13(19)15-14-11(16)5-3-6-12(17)18/h7-8H,2-6H2,1H3,(H,14,16)(H,15,19)(H,17,18)
• InChI Key: IGBHLVXEODGGEG-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=CS1)C(=O)NNC(=O)CCCC(=O)O
• Molecular Formula: C13H18N2O4S
• Molecular Weight: 298.36 g/mol

Description

5-oxo-5-{2-[(5-propyl-3-thienyl)carbonyl]hydrazino}pentanoic acid is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. It is a synthetic compound that has been synthesized using various methods, and its mechanism of action has been studied extensively.

Mechanism of Action

The mechanism of action of 5-oxo-5-{2-[(5-propyl-3-thienyl)carbonyl]hydrazino}pentanoic acid is not fully understood. However, it is believed to work by inhibiting specific enzymes and pathways involved in disease development. It has been shown to inhibit the proliferation of cancer cells and reduce oxidative stress in cells.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation, inhibit the growth of cancer cells, and improve insulin sensitivity. It has also been shown to reduce oxidative stress and improve cardiovascular health.

Advantages and Limitations for Lab Experiments

The advantages of using 5-oxo-5-{2-[(5-propyl-3-thienyl)carbonyl]hydrazino}pentanoic acid in lab experiments include its potential applications in various areas of research and its ability to inhibit specific enzymes and pathways. However, its limitations include the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for the research of 5-oxo-5-{2-[(5-propyl-3-thienyl)carbonyl]hydrazino}pentanoic acid. Further studies are needed to fully understand its mechanism of action and potential applications in treating various diseases. Additionally, research is needed to determine its potential side effects and optimal dosages for use in clinical settings. Finally, the development of new synthesis methods and modifications of the compound may lead to improved efficacy and safety.
In conclusion, this compound is a synthetic compound that has gained significant attention in scientific research. Its potential applications in various areas, including cancer, diabetes, and cardiovascular diseases, make it a promising compound for further study. However, further research is needed to fully understand its mechanism of action and potential side effects.

Scientific Research Applications

The potential applications of 5-oxo-5-{2-[(5-propyl-3-thienyl)carbonyl]hydrazino}pentanoic acid in scientific research are vast. It has been studied for its potential in treating various diseases, including cancer, diabetes, and cardiovascular diseases. It has also been studied for its anti-inflammatory and antioxidant properties.